Cas no 150044-24-9 (Cholesterol-13C5)

Cholesterol-13C5 structure
Cholesterol-13C5 structure
Product Name:Cholesterol-13C5
CAS No:150044-24-9
MF:C27H46O
MW:391.616822719574
CID:99990
PubChem ID:71314852
Update Time:2025-09-24

Cholesterol-13C5 Chemical and Physical Properties

Names and Identifiers

    • Cholest-5-en-3-ol-23,24,25,26,27-13C5,(3b)- (9CI)
    • CHOLESTEROL-13C5
    • ((3b)-Cholest-5-en-3-ol-23,24,25,26,27-13C5)
    • (3)-Cholest-5-en-3-ol-23,24,25,26,27-13C5
    • (3b)-Cholest-5-en-3-ol-23,24,25,26,27-13C
    • [23,24,25,26,27-13C5]Cholesterol
    • HY-N0322S3
    • CS-0312458
    • (3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-(113C)methyl(4,5,6,7-13C4)heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • 150044-24-9
    • Cholest-5-en-3-ol-23,24,25,26,27-13C5, (3beta)- (9CI)
    • Cholesterol-13C5
    • Inchi: 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25,28H,6-8,10-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1/i1+1,2+1,6+1,7+1,18+1
    • InChI Key: HVYWMOMLDIMFJA-QVICAUPWSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)C[13CH2][13CH2][13CH]([13CH3])[13CH3])CC[C@H]21

Computed Properties

  • Exact Mass: 391.37200
  • Monoisotopic Mass: 391.37164026g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 7.38870

Cholesterol-13C5 Security Information

Cholesterol-13C5 Pricemore >>

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